![molecular formula C12H13ClN2O3S B5913229 butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate](/img/structure/B5913229.png)
butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate
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Overview
Description
Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate, also known as BCBA, is a chemical compound that has been widely used in scientific research due to its unique properties. BCBA is a type of thiazolidine-2,4-dione derivative that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate is not fully understood. However, it has been suggested that this compound may act as a metal chelator, which can inhibit the activity of metal-dependent enzymes. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of metal-dependent enzymes such as tyrosinase and lipoxygenase. This compound has also been shown to regulate glucose and lipid metabolism by activating PPARγ. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate in lab experiments is its fluorescent properties, which make it a useful probe for the detection of metal ions. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are several future directions for the use of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate in scientific research. One potential direction is the development of this compound-based sensors for the detection of metal ions in biological samples. Another potential direction is the use of this compound as a drug candidate for the treatment of diabetes and cancer. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider use in scientific research.
Synthesis Methods
Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate can be synthesized using various methods, including the reaction of 4-chloro-2,1,3-benzothiadiazol-5-amine with butyl chloroacetate in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography.
Scientific Research Applications
Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has also been used as a chelating agent for the removal of heavy metal ions from contaminated water. In addition, this compound has been used as a potential drug candidate for the treatment of various diseases such as diabetes and cancer.
properties
IUPAC Name |
butyl 2-[(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O3S/c1-2-3-6-17-10(16)7-18-9-5-4-8-12(11(9)13)15-19-14-8/h4-5H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFWWHGHNZVXPFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)COC1=C(C2=NSN=C2C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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